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Molecular and Crystal Structure Analysis

The Diarylanilide (Diarylide) Yellow pigments are disazoacetoacetanilides that exist in the

bisketohydrazone tautomeric form in both solution and the solid state [1] [2]. The molecular and crystal

structures of several of these pigments have been resolved via X-ray crystallography.

The table below summarizes the key crystallographic data for several Diarylanilide Yellow pigments,

highlighting the distinctive features of PY83:

Pigment
Crystal
System

Space
Group

Molecular
Symmetry

Molecular
Planarity

Intermolecular
Hydrogen Bonding

Pigment
Yellow 83
(PY83)

Monoclinic
[1]

P2₁/c [1] Ci symmetry
[1]

More nearly
planar [1] [2]

None [1]

Pigment
Yellow 12
(PY12)

- - - Nearly planar

[3]

-

Pigments Y13,
Y14, Y63

- - - Non-planar [2] -
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The superior performance of PY83—including its strong, reddish-yellow color, high solvent resistance, and

excellent lightfastness—is directly linked to its distinct crystal structure [2]. Its more planar molecular

geometry and the resulting simple inclined stacks in its crystal packing contribute to its enhanced stability

and color properties compared to other pigments in its class [1] [2].

Experimental Protocol for Synthesis and Crystallization

The following workflow outlines the typical process for synthesizing and preparing Diarylanilide Yellow

pigments like PY83 for crystal structure analysis:
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Start Synthesis

Tetrazotization
React 3,3'-Dichlorobenzidine

with NaNO₂ under acidic conditions

Azo Coupling
Combine tetrazonium salt

with coupling component solution

Prepare Coupling Component
Dissolve Acetoacetanilide derivative

(e.g., AADMCA) in base (NaOH)

Precipitation & Filtration
Pigment precipitates,

collect via vacuum filtration

Drying
Oven-dry filtered product

Crystallization for X-ray
Dissolve in high-boiling

polar solvent (e.g., 1,2-Dichlorobenzene)

Data Collection
Mount single crystal
for X-ray diffraction

Click to download full resolution via product page

Synthesis and crystallization workflow for Diarylanilide Yellow pigments [4] [2].
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For Pigment Yellow 83, obtaining single crystals suitable for X-ray analysis is challenging due to its low

solubility. The standard method involves dissolving the crude pigment in a high-boiling, polar solvent like

1,2-dichlorobenzene and heating it to reflux for several hours. The solution is then slowly cooled, allowing

thin, plate-like crystals to form [2].

Technical Performance and Structural Relationships

The crystal structure of PY83 provides a direct explanation for its technical superiority:

Planarity and Packing: The more planar molecular conformation of PY83 allows for a simple
inclined stack packing arrangement. This efficient packing contributes to greater stability against
solvents and light [1] [2].

Lack of Intermolecular Hydrogen Bonding: Unlike some other pigments, the crystal structure of
PY83 shows no intermolecular hydrogen bonding. The intramolecular hydrogen bonds that

stabilize the bisketohydrazone form are satisfied within the molecule itself, which influences the
energy and stability of the crystal lattice [1].

Inability to Form Solid Solutions: The unique crystal packing of PY83 differs significantly from other
Diarylanilide Yellows like Y12, Y13, Y14, and Y63. This difference is consistent with its inability to

form solid solutions with them, underscoring its distinct crystalline nature [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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